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Compound of Interest

Compound Name: Tosylmethyl isocyanide

Cat. No.: B139359

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Tosylmethyl isocyanide (TosMIC), a versatile but hazardous reagent.
Adherence to these procedural steps is critical for safe operational use and disposal.

Tosylmethyl isocyanide is a stable, colorless, and practically odorless solid.[1] However, it is
toxic if swallowed, inhaled, or absorbed through the skin and can cause irritation to the skin,
eyes, and respiratory tract.[1][2] A significant hazard is that it can be metabolized in the body to
cyanide, which may lead to severe health effects, including headache, dizziness, convulsions,
and potentially death.[1][2]

Personal Protective Equipment (PPE)

When handling Tosylmethyl isocyanide, a comprehensive PPE strategy is non-negotiable.
The following table summarizes the required protective gear.
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PPE Category Specification Rationale

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)

Eye/Face Protection dust formation that can cause
approved standards. A face

Protects against splashes and

. eye irritation.[2]
shield should also be used.[3]

[4]

Wear fire/flame resistant and ]
) ) ) Prevents skin contact, as the
impervious clothing.[3] Handle o ]
) ) ) ) ) chemical is toxic upon
Skin Protection with gloves inspected prior to ] )
absorption through the skin.[2]
[51[6]

use, using proper glove

removal technique.[4]

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with a

particle filter (type N100 US or

P3 EN 143).[4] In case of o ]
Protects against inhalation of

Respiratory Protection inadequate ventilation, wear a )
the toxic dust.[2][5][6]

NIOSH/MSHA or European
Standard EN 149 approved
full-facepiece airline respirator

in positive pressure mode.[2]

[3]

Operational Plan: Step-by-Step Handling Protocol

Engineering Controls: All work with Tosylmethyl isocyanide must be conducted in a well-
ventilated area, preferably within a chemical fume hood.[7][8] An eyewash station and a safety
shower must be readily accessible.[2]

Handling Procedures:

» Preparation: Before handling, ensure all necessary PPE is worn correctly. Obtain and read
all safety instructions.[3]
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e Dispensing: Avoid the formation of dust and aerosols.[4] Use non-sparking tools.[3] Keep the

container tightly closed when not in use.[2]

e During Use: Do not eat, drink, or smoke when using this product.[3][5] Avoid contact with

skin, eyes, and clothing.[2] Prevent fire caused by electrostatic discharge.[3]

e Post-Handling: Wash hands and any exposed skin thoroughly after handling.[5][7]

Contaminated clothing should be removed immediately and washed before reuse.[5]

Emergency Procedures

In the event of exposure, immediate action is critical.

Exposure Route

First-Aid Measures

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[3][5] If breathing is
difficult, give oxygen. Do not use mouth-to-
mouth resuscitation.[2][7] Seek immediate

medical attention.[3][7]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing all
contaminated clothing.[2][5] Seek immediate

medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2] Seek medical

attention.[7]

Ingestion

Do NOT induce vomiting.[2][7] If the person is
conscious and alert, rinse their mouth and have
them drink 2-4 cupfuls of milk or water.[2] Seek

immediate medical help.[3]

Note to Physician: This substance may be metabolized to cyanide in the body. It is advisable to

have a cyanide antidote kit on hand when working with this compound.[2]

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.chemicalbook.com/msds/tosylmethyl-isocyanide.pdf
https://www.echemi.com/sds/tosylmethyl-isocyanide-temppid160705009040.html
https://pim-resources.coleparmer.com/sds/00054.pdf
https://www.echemi.com/sds/tosylmethyl-isocyanide-temppid160705009040.html
https://aksci.com/sds/J70015_SDS.pdf
https://pim-resources.coleparmer.com/sds/00054.pdf
https://www.echemi.com/sds/tosylmethyl-isocyanide-temppid160705009040.html
https://aksci.com/sds/J70015_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC182451000&productDescription=TOSYLMETHYL+ISOCYANIDE+100GRT&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/J70015_SDS.pdf
https://www.echemi.com/sds/tosylmethyl-isocyanide-temppid160705009040.html
https://aksci.com/sds/J70015_SDS.pdf
https://pim-resources.coleparmer.com/sds/00054.pdf
https://www.fishersci.com/store/msds?partNumber=AC182451000&productDescription=TOSYLMETHYL+ISOCYANIDE+100GRT&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/tosylmethyl-isocyanide-temppid160705009040.html
https://www.fishersci.com/store/msds?partNumber=AC182451000&productDescription=TOSYLMETHYL+ISOCYANIDE+100GRT&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00054.pdf
https://aksci.com/sds/J70015_SDS.pdf
https://pim-resources.coleparmer.com/sds/00054.pdf
https://pim-resources.coleparmer.com/sds/00054.pdf
https://www.fishersci.com/store/msds?partNumber=AC182451000&productDescription=TOSYLMETHYL+ISOCYANIDE+100GRT&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00054.pdf
https://www.fishersci.com/store/msds?partNumber=AC182451000&productDescription=TOSYLMETHYL+ISOCYANIDE+100GRT&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00054.pdf
https://www.echemi.com/sds/tosylmethyl-isocyanide-temppid160705009040.html
https://pim-resources.coleparmer.com/sds/00054.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

All waste materials must be handled as hazardous waste.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[4]

» Waste Disposal: Dissolve or mix the material with a combustible solvent and burn in a
chemical incinerator equipped with an afterburner and scrubber.[4][9]

o Containers: Do not mix with other waste. Handle uncleaned containers as you would the
product itself.[4]

e Regulations: Dispose of contents and container in accordance with all applicable local, state,
and federal regulations.[3][5]

Physical and Chemical Properties

Property Value

Molecular Formula CoHoaNO2S[5]

Molecular Weight 195.24 g/mol [5]

Appearance Slightly yellow crystalline powder[2]
Melting Point 109-115 °CJ5]

Solubility Insoluble in water[5]

Storage Temperature 2-8°C[4]

Experimental Workflow for Handling Tosylmethyl
Isocyanide

The following diagram illustrates the standard operating procedure for safely handling
Tosylmethyl isocyanide from receipt to disposal.
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Workflow for Handling Tosylmethyl Isocyanide
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Caption: Safe handling workflow for Tosylmethyl isocyanide.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b139359?utm_src=pdf-body-img
https://www.benchchem.com/product/b139359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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